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Compound of Interest

Methyl 2-(3-bromopyridin-4-
Compound Name:
yl)acetate

Cat. No.: B168981

An In-Depth Technical Guide to Methyl 2-(3-
bromopyridin-4-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(3-bromopyridin-4-yl)acetate is a halogenated pyridine derivative that serves as a
versatile building block in organic synthesis. Its unique structural features, including a reactive
bromine atom and an ester functional group, make it a valuable intermediate in the
development of novel pharmaceutical compounds and other bioactive molecules. This technical
guide provides a comprehensive overview of the physical and chemical characteristics of
Methyl 2-(3-bromopyridin-4-yl)acetate, including its synthesis, reactivity, and analytical
characterization.

Chemical and Physical Characteristics

A summary of the key physical and chemical properties of Methyl 2-(3-bromopyridin-4-
yl)acetate is presented below. While experimentally determined data for some properties of
this specific isomer are limited in publicly available literature, data for related isomers and
general chemical principles provide valuable insights.
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Property Value Source/Comment
Molecular Formula CsHsBrNO2 [1]
Molecular Weight 230.06 g/mol [1]
CAS Number 162615-12-5 [1]
) ) o Inferred from related
Appearance Likely a solid or liquid
compounds
Melting Point Data not available
Boiling Point Data not available
Based on the properties of the
o related isomer, Methyl 2-(3-
Expected to have limited o
o bromopyridin-2-yl)acetate,
- solubility in water and better o ) ] ]
Solubility T ) which is practically insoluble in
solubility in organic solvents
] water (<0.1 mg/mL at 25°C)
like DMSO and DMF. )
and freely soluble in DMSO
(>200 mg/mL).[2]
SMILES COC(=0O)CC1=C(C=NC=C1)Br [1]
InChl=1S/C8H8BrNO2/c1-12-
InChl 8(11)4-6-2-3-10-5-7(6)9/h2- [1]
3,5H,4H2,1H3
AMMJWCPUBIBZEG-
InChlKey [1]
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Synthesis and Reactivity
Synthesis

Several synthetic routes to Methyl 2-(3-bromopyridin-4-yl)acetate have been described,
generally involving the introduction of the bromo and acetate functionalities onto the pyridine
ring.[1]

General Synthetic Strategies:
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« Esterification of 2-(3-bromopyridin-4-yl)acetic acid: The corresponding carboxylic acid can be
esterified using methanol in the presence of an acid catalyst.

o Bromination of a Pyridine Precursor: A suitable pyridine-4-acetate derivative can be
brominated at the 3-position using a brominating agent like N-bromosuccinimide (NBS) or
bromine.[1]

o Cross-coupling Reactions: Palladium-catalyzed cross-coupling reactions can be employed to
introduce the acetate moiety onto a pre-brominated pyridine ring.

A potential synthetic workflow is outlined below:

Esterification _ |

sl | Methy! 23 idin-4-yl)acetate

2-(3-bromopyridin-4-yl)acetic acid

Nucleophilic Substitution

Nu: Product
+ -
Methyl 2-(3-bromopyridin-4-yl)acetate Hs0" or OH P> 2-(3-bromopyridin-4-yl)acetic acid
Pd catalyst,
Coupling Partner

Cross-Coupling
Product
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Sample and Mobile Phase Preparation

Dissolve sample
in suitable solvent

Prepare aqueous and
organic mobile phases

HPLC\Analysis

Inject sample

l

Separation on
C18 column

i

UV Detection

Data Processing

Integrate peak

Quantify purity
or concentration
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Incubation

Human Liver Microsomes Methyl 2-(3-bromopyridin-4-yl)acetate
(source of CYP1A2) CRAPLARIRG 2 BT siiie (Test Compound)

NADPH regenerating system

Incubate at 37°C

Measurement and Analysis

Stop Reaction

Y

Measure Metabolite Formation
(e.g., Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["physical and chemical characteristics of Methyl 2-(3-
bromopyridin-4-yl)acetate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168981#physical-and-chemical-characteristics-of-
methyl-2-3-bromopyridin-4-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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